![molecular formula C11H13ClN2O2 B7557463 3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide](/img/structure/B7557463.png)
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide
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Overview
Description
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide, also known as CDAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CDAB is a derivative of N,N-dimethylbenzamide and is synthesized through a series of chemical reactions.
Scientific Research Applications
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide has been extensively studied for its potential applications in various areas of scientific research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has antitumor activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. This compound has been found to induce cell death in cancer cells by inhibiting the activity of proteasomes, which are responsible for the degradation of proteins.
Mechanism of Action
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide exerts its antitumor activity by inhibiting the activity of proteasomes. Proteasomes are responsible for the degradation of proteins, which are essential for the survival of cancer cells. This compound inhibits the activity of proteasomes by binding to the active site of the enzyme, thereby preventing the degradation of proteins. This leads to the accumulation of misfolded proteins, which ultimately results in cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound induces apoptosis, which is a programmed cell death process, in cancer cells. This compound has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. This compound has been shown to have low toxicity in normal cells, indicating its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide is its potential as a therapeutic agent for the treatment of cancer. This compound has been found to have low toxicity in normal cells, indicating its potential as a safe and effective treatment option for cancer. However, this compound has some limitations for lab experiments, including its high cost, limited availability, and complex synthesis method.
Future Directions
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide has great potential for future research in various areas, including cancer research, drug discovery, and proteasome inhibition. Future research can focus on the development of more efficient and cost-effective synthesis methods for this compound. Studies can also investigate the potential of this compound as a therapeutic agent for the treatment of other diseases, such as neurodegenerative diseases. Additionally, research can focus on the development of this compound derivatives with improved efficacy and reduced toxicity.
Synthesis Methods
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide is synthesized through a series of chemical reactions starting from N,N-dimethylbenzamide. The synthesis involves the chlorination of N,N-dimethylbenzamide using thionyl chloride, followed by the reaction with acetic anhydride to form N,N-dimethyl-2-(2-chloroacetyl)amino)benzamide. The final step involves the reaction of the intermediate product with dimethylamine to form this compound.
properties
IUPAC Name |
3-[(2-chloroacetyl)amino]-N,2-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c1-7-8(11(16)13-2)4-3-5-9(7)14-10(15)6-12/h3-5H,6H2,1-2H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKKCXGJHIVPALQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)CCl)C(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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